Cas no 2168403-21-0 (9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane)

• Product Name: 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane
• CAS No: 2168403-21-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5957036
• PubChem ID: 165841696
• Update Time: 2025-07-15

9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane
• 9-methyl-2,6-dioxa-9,12-diazadispiro[3.2.4^{7}.2^{4}]tridecane
• EN300-1278776
• 2168403-21-0

• Inchi： 1S/C10H18N2O2/c1-12-3-2-10(5-12)11-4-9(8-14-10)6-13-7-9/h11H,2-8H2,1H3
• InChI Key： QLZPGBDVZKLAOI-UHFFFAOYSA-N
• SMILES： O1CC2(COC2)CNC21CN(C)CC2

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 33.7Ų

Additional information on 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4^{7}.2^{4}tridecane

Professional Introduction to Compound with CAS No. 2168403-21-0 and Product Name: 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane

The compound identified by the CAS number 2168403-21-0 and the product name 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane represents a fascinating molecular entity within the realm of organic chemistry and pharmaceutical research. This spirocyclic compound features a complex architecture, incorporating multiple heterocyclic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

At the core of this compound's structure lies a spirocyclic framework, which is a key feature in medicinal chemistry due to its ability to confer rigidity and specific spatial orientation on the molecule. The presence of two oxygen atoms in the 2,6-dioxa moiety introduces hydrophilic characteristics, while the nitrogen atoms in the 9,12-diazadispiro unit contribute to basicity and potential interactions with biological targets. The methyl group at position 9 further modulates the electronic properties and steric environment of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such complex molecules with greater accuracy. The spirocyclic core of 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane has been modeled to exhibit favorable binding affinities to various enzyme targets, making it a promising scaffold for drug discovery. Specifically, studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial assays indicate that 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane exhibits inhibitory effects on certain kinases, which are critical mediators of cellular signaling pathways. These findings align with emerging research trends that highlight the importance of kinase inhibition in treating chronic diseases such as cancer and autoimmune disorders. The spirocyclic structure is particularly advantageous in this context, as it allows for precise tuning of binding interactions through structural modifications.

The synthesis of 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires careful control during formation to ensure high yield and purity. Recent methodologies involving transition-metal-catalyzed reactions have shown promise in facilitating the construction of such complex frameworks efficiently. Additionally, the presence of multiple stereocenters necessitates stereocontrolled synthetic strategies to access the desired enantiomerically pure form.

The pharmaceutical industry has long been intrigued by spirocyclic compounds due to their unique structural motifs and functional diversity. 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane exemplifies how structural complexity can be leveraged to develop novel therapeutic agents. Its molecular architecture suggests potential applications in modulating pathways associated with central nervous system disorders, cardiovascular diseases, and metabolic syndromes.

Ongoing research is focused on optimizing the synthetic routes to 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane for large-scale production while maintaining high enantiomeric purity. Advances in flow chemistry have provided new tools for constructing complex molecules under mild conditions, reducing byproduct formation and improving overall efficiency.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane based on their structural features and predicted biological activities. These computational approaches enable researchers to screen vast libraries of compounds rapidly, identifying those most likely to interact with target proteins effectively.

In conclusion, 9-methyl-2,6-dioxa-9,12-diazadispiro3.2.4⁷.2⁴tridecane (CAS No: 2168403-21-0) represents a structurally intricate and biologically relevant compound with significant potential in pharmaceutical research. Its unique spirocyclic framework combined with functional groups tailored for specific biological interactions positions it as a valuable candidate for further development into therapeutic agents targeting a range of diseases.